N-[2-(3,4-Dihydro-2H-chromen-4-ylamino)-2-oxoethyl]but-2-ynamide

• IUPAC Name: N-[2-(3,4-dihydro-2H-chromen-4-ylamino)-2-oxoethyl]but-2-ynamide
• InChI: InChI=1S/C15H16N2O3/c1-2-5-14(18)16-10-15(19)17-12-8-9-20-13-7-4-3-6-11(12)13/h3-4,6-7,12H,8-10H2,1H3,(H,16,18)(H,17,19)
• InChI Key: LOMZNYLUDWGSTH-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC(=O)NC1CCOC2=CC=CC=C12
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol
• CAS No.: 2411276-47-4

Description

The compound “N-[2-(3,4-Dihydro-2H-chromen-4-ylamino)-2-oxoethyl]but-2-ynamide” is a complex organic molecule that contains a chromene moiety. Chromenes are a class of organic compounds with a fused benzene and pyran ring. They are known for their versatile biological profiles and are found in a variety of natural products.

Molecular Structure Analysis

The structure of the compound would likely be determined by techniques such as X-ray crystallography. The chromene portion of the molecule consists of a benzene ring fused to a pyran ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Chromenes are known to participate in a variety of chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its chromene structure. These properties could include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Chromenes have been found to exhibit a range of biological activities, including anticancer, anticonvulsant, antimicrobial, anticholinesterase, antituberculosis, and antidiabetic activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

Future research could involve further exploration of the biological activities of this compound and its derivatives. This could include in vitro and in vivo studies to determine its potential therapeutic effects.